N-(2,5-dimethylphenyl)-4-nitrobenzamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C15H14N2O3/c1-10-3-4-11(2)14(9-10)16-15(18)12-5-7-13(8-6-12)17(19)20/h3-9H,1-2H3,(H,16,18)
• InChI Key: NQPHDZKVYYMRHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol
• CAS RN: 109963-42-0

Description

Typically, a compound’s description includes its IUPAC name, common names, and structural formula. It may also include its appearance (color, state of matter), odor, and taste if applicable.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using techniques like X-ray crystallography, NMR spectroscopy, and IR spectroscopy.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility in various solvents, density, molar mass, and specific heat capacity. It also includes chemical properties like acidity or basicity, stability, reactivity, and flammability.

Scientific Research Applications

Synthesis and Anticonvulsant Activity

N-(2,5-dimethylphenyl)-4-nitrobenzamide has been studied for its potential anticonvulsant properties. A study synthesized a series of 4-nitro-N-phenylbenzamides, including N-(2,5-dimethylphenyl)-4-nitrobenzamide, and evaluated their anticonvulsant properties and neurotoxicity. The research highlighted that some derivatives were effective in the maximal electroshock-induced seizure test, indicating potential applications in the field of epilepsy and seizure management (Bailleux et al., 1995).

Synthetic Methodology and Structure Analysis

The compound has been a subject in the synthesis and structure analysis of certain derivatives. A study involved the reaction of 2-iodo-2,4-dimethylaniline with other compounds, leading to the formation of syn- and anti-atropisomers of N-(2-iodo-4,6-dimethylphenyl)-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-4-nitrobenzamide. The heating of one derivative resulted in heterocyclization, showing the compound's utility in complex chemical synthesis and its potential in creating new chemical entities (Skladchikov et al., 2013).

Antibacterial Activity

Research has also explored the antibacterial activity of compounds related to N-(2,5-dimethylphenyl)-4-nitrobenzamide. Nickel and copper complexes of similar compounds were synthesized and evaluated for their antibacterial efficacy. The complexes showed greater antibacterial potency than their ligand counterparts, indicating potential applications in the development of new antibacterial agents (Saeed et al., 2010).

Mechanism of Action

In the context of bioactive compounds, this refers to how the compound interacts with biological systems. It could involve binding to specific proteins, altering cell membrane permeability, or inhibiting specific enzymes.

Safety and Hazards

This involves detailing the compound’s toxicity, environmental impact, handling precautions, and first aid measures. Material Safety Data Sheets (MSDS) are a common source of this information.

Future Directions

This involves discussing potential applications and areas of study for the compound. It could include potential uses in industry, medicine, or research.